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Get Quote

The following table consolidates the core biochemical and preclinical characteristics of AKI-001, a potent

Aurora kinase inhibitor, from the search results [1] [2].

Property Description

Molecular Target Aurora kinase A & Aurora kinase B [1] [2]

Bioactivity Low nanomolar potency (IC₅₀ < 100 nM) against Aurora A & B

enzymes; excellent cellular potency (IC₅₀ < 100 nM) [2].

In Vivo Efficacy (HCT116
mouse xenograft)

5 mg/kg oral dose (QD) resulted in 92% tumor growth inhibition (TGI);

well-tolerated [2].

Oral Bioavailability Good [2]

Chemical Formula C₂₁H₂₄N₄O [1] [2]

Molecular Weight 348.44 g/mol [1] [2]

CAS Number 925218-37-7 [1] [2]

Inferred Experimental Models
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While the search results lack granular methodological details, the following experimental approaches can be

inferred for key preclinical assessments.

Experiment
Type

Inferred Protocol & Key Parameters

In Vitro Kinase
Assay

Used to determine IC₅₀ values against Aurora A and B enzymes. The protocol
involved incubating the kinases with ATP and a substrate, measuring

phosphorylation in the presence of a compound concentration gradient. The
reported result is low nanomolar potency [2].

Cellular
Proliferation
Assay

Conducted on cancer cell lines (specifics not listed, but HCT116 is implied) to
establish cellular IC₅₀. Cells were treated with a dilution series of AKI-001, and

viability was measured. The reported cellular IC₅₀ is <100 nM [2].

| In Vivo Xenograft Study | Model: HCT116 mouse xenograft. Dosing: 5 mg/kg, administered orally once

daily (QD). Endpoint: Tumor volume measurement to calculate percent tumor growth inhibition (92% TGI).

The compound was reported as well-tolerated at this regimen [2]. |

Mechanism of Action Pathway

The diagram below illustrates the core mechanism of action of AKI-001 as an Aurora kinase inhibitor,

leading to the inhibition of tumor cell proliferation.
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AKI-001 inhibits Aurora A & B kinases, disrupting mitosis and blocking tumor proliferation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Molecular & Preclinical Profile of AKI-001]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b548302#aki-001-preclinical-

research-findings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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